Cas no 113930-13-5 (16a-Butyloxyprednisolone(Budenoside Impurity))

• Product Name: 16a-Butyloxyprednisolone(Budenoside Impurity)
• CAS No: 113930-13-5
• MF: C₂₅H₃₄O₇
• MW: 446.533268451691
• CID: 1071430
• PubChem ID: 129318440
• Update Time: 2025-04-20

16a-Butyloxyprednisolone(Budenoside Impurity) Chemical and Physical Properties

Names and Identifiers

• Imp. I (EP): 11 ,17,21-Trihydroxy-3,20-dioxopregna-1,4-dien-16 -yl Butanoate
• 16α-Butyloxyprednisolone (Budenoside Impurity)
• 16α-Butyloxyprednisolone (Budenoside Impurity)
• Budesonide Impurity I
• Budesonide EP Impurity I
• Budenoside Impurity I(EP)
• 16±-Butyloxyprednisolone\n(Budenoside Impurity)
• 11β,17,21-trihydroxy-3,20-dioxopregna-1,4-dien-16α-yl butanoate
• 11beta,17,21-Trihydroxy-3,20-dioxopregna-1,4-dien-16alpha-yl Butanoate
• 16.ALPHA.-HYDROXYPREDNISOLONE 16-BUTYRATE
• BUDESONIDE IMPURITY I [EP IMPURITY]
• 16alpha-Butyloxyprednisolone(Budenoside Impurity)
• [(8S,9S,10R,11S,13S,14S,16R,17S)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-16-yl] butanoate
• Budesonide impurity I [EP]
• (11.BETA.,16.ALPHA.)-11,17,21-TRIHYDROXY-16-(1-OXOBUTOXY)PREGNA-1,4-DIENE-3,20-DIONE
• 11.BETA.,17,21-TRIHYDROXY-3,20-DIOXOPREGNA-1,4-DIEN-16.ALPHA.-YL BUTANOATE
• (11beta,16alpha)-11,17,21-Trihydroxy-16-(1-oxobutoxy)pregna-1,4-diene-3,20-dione
• PREGNA-1,4-DIENE-3,20-DIONE, 11,17,21-TRIHYDROXY-16-(1-OXOBUTOXY)-, (11.BETA.,16.ALPHA.)-
• Y8WU33GU4G
• UNII-Y8WU33GU4G
• CHEMBL4525798
• CID 129318440
• 16alpha-(Butyryloxy)prednisolone
• 16a-Butyloxyprednisolone(Budenoside Impurity)
• Pregna-1,4-diene-3,20-dione, 11,17,21-trihydroxy-16-(1-oxobutoxy)-, (11beta,16alpha)-
• 113930-13-5
• 16alpha-Hydroxyprednisolone 16-butyrate
• 16.ALPHA.-(BUTYRYLOXY)PREDNISOLONE

• Inchi： 1S/C25H34O7/c1-4-5-21(30)32-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31)19(29)13-26/h8-10,16-18,20,22,26,28,31H,4-7,11-13H2,1-3H3/t16-,17-,18-,20+,22+,23-,24-,25+/m0/s1
• InChI Key： MNVQDRXNQLFAHB-OTUUEPHNSA-N
• SMILES： O[C@]1(C(CO)=O)[C@@H](C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)OC(CCC)=O

Computed Properties

• Exact Mass: 446.23045342g/mol
• Monoisotopic Mass: 446.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 617.9±55.0 °C at 760 mmHg
• Flash Point: 206.4±25.0 °C
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

16a-Butyloxyprednisolone(Budenoside Impurity) Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT